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Abstract

The dipeptide H-Leu-His-OH (L-Leucyl-L-Histidine) is a naturally occurring metabolite, primarily
understood through the lens of its constituent amino acids, L-leucine and L-histidine. While its
specific signaling roles are an emerging area of research, its metabolic significance is largely
attributed to its hydrolysis and the subsequent participation of its amino acid components in a
myriad of physiological processes. This technical guide provides a comprehensive overview of
the current understanding of H-Leu-His-OH as a metabolite, including its relationship with its
iIsomer His-Leu, its physicochemical properties, the metabolic pathways of its constituents, and
relevant experimental protocols for its study.

Introduction to H-Leu-His-OH and Its Isomer His-Leu

H-Leu-His-OH is a dipeptide composed of L-leucine and L-histidine.[1][2] Like other dipeptides,
it can be sourced from the digestion of dietary proteins or the breakdown of endogenous
proteins.[3] While research specifically focused on H-Leu-His-OH is limited, its isomer, His-Leu
(L-Histidyl-L-Leucine), has been identified as a hydrolytic byproduct of angiotensin metabolism.
[4][5] His-Leu is recognized for its role as a potent copper chelator, forming highly redox-active
species, which suggests its involvement in metal ion homeostasis and redox signaling.[4][5]
Although the order of amino acids can significantly alter the biological function of a peptide, in
the context of metabolism where hydrolysis is a primary fate, the distinction may be less critical
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as they both release the same constituent amino acids. However, for specific receptor

interactions or transport mechanisms, the sequence is paramount.

Physicochemical and Biological Properties

A summary of the key physicochemical and biological properties of H-Leu-His-OH and its

constituent amino acids is provided below.

H-Leu-His-OH | His-

Property L-Leucine L-Histidine
Leu
(2S)-2-[[(2S)-2-amino-
4- ] (2S)-2-amino-3-(1H-
) (2S)-2-amino-4- o
IUPAC Name methylpentanoyllamin imidazol-4-

0]-3-(1H-imidazol-5-

yl)propanoic acid

methylpentanoic acid

yl)propanoic acid

Molecular Formula

C12H20N403[1]

C6H13NO2

C6HIN302

Molecular Weight

268.31 g/mol [1][6]

131.17 g/mol

155.15 g/mol

Biological Role

Metabolite, potential
copper chelator (as
His-Leu)[1][4][5],
building block for
peptide synthesis.[5]

Essential amino acid,
protein synthesis
activator (mTOR
pathway)[7], energy
metabolism.[7]

Essential amino acid,
proton buffering, metal
ion chelation,
antioxidant, histamine
precursor.[8][9][10]

Metabolic Pathways

The primary metabolic fate of H-Leu-His-OH is believed to be its hydrolysis into L-leucine and

L-histidine by peptidases. These amino acids then enter their respective, well-characterized

metabolic pathways.

Hydrolysis of H-Leu-His-OH

Dipeptides are typically hydrolyzed in the bloodstream or within cells by various dipeptidases.

This process releases the constituent amino acids for cellular utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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